Cas no 946350-83-0 (2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 946350-83-0
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5514748
• Update Time: 2025-08-05

2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C20H24N2O3S/c1-3-13-26(24,25)22-12-6-8-16-10-11-17(14-19(16)22)21-20(23)18-9-5-4-7-15(18)2/h4-5,7,9-11,14H,3,6,8,12-13H2,1-2H3,(H,21,23)
• InChI Key： GGYFXEDBJGSYLY-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(CCC)(=O)=O)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Introduction to 2-Methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946350-83-0)

2-Methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide, with the CAS number 946350-83-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural framework that includes a tetrahydroquinoline moiety and a sulfonyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide can be represented as follows: C₂₀H₂₅N₃O₂S. The molecular weight of this compound is approximately 367.5 g/mol. The presence of the tetrahydroquinoline ring and the sulfonyl group contributes to its overall stability and solubility, which are crucial factors in drug development.

In recent years, extensive research has been conducted to explore the biological activities of 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide has also been investigated for its potential neuroprotective properties. Research conducted on animal models has demonstrated that this compound can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For instance, it has been shown to modulate the activity of certain enzymes involved in inflammation and oxidative stress. Additionally, it may interact with specific receptors or signaling pathways that play a role in neuroprotection.

In terms of pharmacokinetics, 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide exhibits favorable properties that make it suitable for further development as a therapeutic agent. It has been reported to have good oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive studies are needed to fully assess its potential as a therapeutic agent.

In conclusion, 2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946350-83-0) is a multifaceted compound with significant potential in the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound holds promise for advancing our understanding and treatment options in these critical areas of medicine.